Cas no 1219838-72-8 (tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate)

• Product Name: tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate
• CAS No: 1219838-72-8
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 4578634
• PubChem ID: 75431941
• Update Time: 2025-10-22

tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(1,3,4-oxadiazol-2-yl)ethyl]carbamate
• AKOS033553050
• 1219838-72-8
• EN300-138796
• DTXSID801186487
• Z1509115133
• F89765
• 1-(Boc-amino)-1-(1,3,4-oxadiazol-2-yl)ethane
• tert-butylN-[1-(1,3,4-oxadiazol-2-yl)ethyl]carbamate
• 1,1-Dimethylethyl N-[1-(1,3,4-oxadiazol-2-yl)ethyl]carbamate
• tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate

• Inchi： 1S/C9H15N3O3/c1-6(7-12-10-5-14-7)11-8(13)15-9(2,3)4/h5-6H,1-4H3,(H,11,13)
• InChI Key： LUQVTKJYPIONEO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=NN=CO1)C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate

Research Brief on tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate (CAS: 1219838-72-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate (CAS: 1219838-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a 1,3,4-oxadiazole core, is increasingly recognized for its potential as a versatile building block in drug discovery and medicinal chemistry. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the 1,3,4-oxadiazole moiety contributes to enhanced binding affinity and selectivity, while the tert-butyl carbamate group improves the compound's metabolic stability. The study reported a 40% improvement in pharmacokinetic properties compared to earlier analogs, making it a promising candidate for further optimization in oncology drug development.

In antimicrobial research, a team from the European Journal of Medicinal Chemistry (2024) utilized 1219838-72-8 as a scaffold for developing new antibacterial agents against multidrug-resistant Gram-positive pathogens. The oxadiazole ring system was found to interact with bacterial DNA gyrase, while the carbamate group enhanced membrane permeability. This dual mechanism resulted in compounds with MIC values in the range of 0.5-2 μg/mL against MRSA strains, representing a significant advancement in addressing antibiotic resistance.

The synthetic accessibility of tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate has also been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis with 85% yield and >99% purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

Emerging applications in neurodegenerative disease research have also been reported. A recent study in ACS Chemical Neuroscience (2023) demonstrated that derivatives of 1219838-72-8 show promising activity as modulators of α-synuclein aggregation, with potential implications for Parkinson's disease treatment. The unique electronic properties of the oxadiazole ring were found to disrupt protein-protein interactions critical for fibril formation.

As research progresses, the safety profile of this compound has become better characterized. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable in vitro and in vivo safety data, with no significant cytotoxicity observed at therapeutic concentrations. This finding supports the continued exploration of this scaffold in preclinical development.

The versatility of tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate continues to expand, with recent patent applications (2023-2024) covering its use in PROTAC (Proteolysis Targeting Chimera) technology and as a linker in antibody-drug conjugates. These developments position 1219838-72-8 as a multifunctional tool in modern drug discovery approaches.

Future research directions are likely to focus on exploring the full potential of this scaffold in targeted drug delivery systems and as a component of multi-target-directed ligands for complex diseases. The compound's balanced physicochemical properties and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit for addressing current and emerging therapeutic challenges.